Cas no 2229694-30-6 (tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate
• CAS No: 2229694-30-6
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 6479123
• PubChem ID: 165714252
• Update Time: 2025-06-08

tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate
• tert-butyl N-[2-hydroxy-5-(2-nitroethenyl)phenyl]carbamate
• EN300-1873010
• 2229694-30-6

• Inchi： 1S/C13H16N2O5/c1-13(2,3)20-12(17)14-10-8-9(4-5-11(10)16)6-7-15(18)19/h4-8,16H,1-3H3,(H,14,17)/b7-6+
• InChI Key： XDUHETDWJPMNTN-VOTSOKGWSA-N
• SMILES： O(C(NC1C(=CC=C(/C=C/[N+](=O)[O-])C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.10592162g/mol
• Monoisotopic Mass: 280.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate

Introduction to Tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate (CAS No. 2229694-30-6)

Tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate, with the CAS number 2229694-30-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates and features a unique structural arrangement that makes it of particular interest for various applications, especially in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate consists of a phenyl ring substituted with a 2-hydroxy group and a 2-nitroethenyl side chain, further modified by a carbamate group attached to a tert-butyl moiety. This specific configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as pharmacophores in various drug molecules, offering both potency and selectivity. The presence of the hydroxyl and nitroethenyl groups in tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate enhances its reactivity, making it a versatile building block for synthesizing more complex molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The nitroethenyl group, in particular, is known to participate in various chemical reactions that can be exploited for drug development. For instance, it can undergo reduction to form alkenes or undergo nucleophilic addition reactions, providing multiple pathways for functionalization. This flexibility makes tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of carbamate derivatives in addressing various therapeutic challenges. Carbamates have been explored as inhibitors of enzymes involved in metabolic pathways, as well as in the development of anti-inflammatory and anti-cancer agents. The structural features of tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate, including the hydroxyl and nitroethenyl groups, suggest that it could be a valuable scaffold for designing such compounds.

The tert-butyl group attached to the carbamate moiety also contributes to the stability and solubility profile of the compound. This can be particularly advantageous when formulating drug candidates, as it can influence their bioavailability and pharmacokinetic properties. The ability to fine-tune these properties through structural modifications is crucial for developing effective pharmaceuticals.

In addition to its potential as a drug intermediate, tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate has also shown promise in materials science applications. The unique electronic properties of its molecular structure make it suitable for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in organic light-emitting diodes (OLEDs) and other advanced materials where precise control over molecular architecture is essential.

The synthesis of tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, are often employed to achieve the desired product with minimal side reactions. These methods highlight the compound's complexity and the sophistication required in its preparation.

The growing body of research on carbamate-based compounds underscores their significance in modern chemistry and pharmaceuticals. As our understanding of biological systems continues to expand, so does the need for innovative molecular tools like tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate. Its unique structural features and versatile reactivity position it as a key player in both academic research and industrial applications.

In conclusion, tert-butyl N-2-hydroxy-5-(2-nitroethenyl)phenylcarbamate (CAS No. 2229694-30-6) represents a fascinating compound with broad potential applications. Its role as an intermediate in drug synthesis, its utility in materials science, and its structural versatility make it a subject of intense interest among researchers. As new methodologies emerge and our understanding deepens, this compound is likely to play an increasingly important role in advancing both chemical research and therapeutic development.